Cas no 21054-71-7 (1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride)

• Product Name: 1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride
• CAS No: 21054-71-7
• MF: C₂₈H₅₅ClN₂
• MW: 455.202707529068
• CID: 827609
• PubChem ID: 70680685
• Update Time: 2025-04-19

1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Didodecyl-2-methyl-1H-imidazol-3-ium chloride
• 1,3-didodecyl-2-methylimidazol-1-ium,chloride
• 1,3-DIDODECYL-2-METHYLIMIDAZOLIUM CHLORIDE
• 1,3-Didod<wbr>
• 1,3-Dilauryl-2-Methylimidazolium Chloride
• 1H-imidaz<wbr>
• LogP
• 1,3-Didodecyl-2-methyl-1H-imidazol-3-iumchloride
• 21054-71-7
• E70387
• 1,3-didodecyl-2-methylimidazol-1-ium;chloride
• SCHEMBL11784000
• BS-49500
• C28H55ClN2
• CS-0197001
• ONVPFSYQVOTHPK-UHFFFAOYSA-M
• DTXSID40742634

• Inchi： 1S/C28H55N2.ClH/c1-4-6-8-10-12-14-16-18-20-22-24-29-26-27-30(28(29)3)25-23-21-19-17-15-13-11-9-7-5-2;/h26-27H,4-25H2,1-3H3;1H/q+1;/p-1
• InChI Key： ONVPFSYQVOTHPK-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CN(C=1C)CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 456.42141
• Monoisotopic Mass: 454.4053775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 22
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Experimental Properties

• PSA: 7.68